1-Acetyl-4-chloro-5-phenyl-3-(trifluoromethyl)-1H-pyrazole

• IUPAC Name: 1-[4-chloro-5-phenyl-3-(trifluoromethyl)pyrazol-1-yl]ethanone
• InChI: InChI=1S/C12H8ClF3N2O/c1-7(19)18-10(8-5-3-2-4-6-8)9(13)11(17-18)12(14,15)16/h2-6H,1H3
• InChI Key: STPFLWRZLABZIW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1C(=C(C(=N1)C(F)(F)F)Cl)C2=CC=CC=C2
• Molecular Formula: C12H8ClF3N2O
• DSSTOX Substance ID: DTXSID501168513
• Molecular Weight: 288.65 g/mol
• CAS RN: 808764-29-6

Description

1-Acetyl-4-chloro-5-phenyl-3-(trifluoromethyl)-1H-pyrazole, also known as ACP-TFP, is a heterocyclic organic compound belonging to the family of pyrazoles. It is a colorless solid with a molecular formula of C10H7ClF3N2O and a molecular weight of 244.6 g/mol. ACP-TFP is an important intermediate for the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

1-Acetyl-4-chloro-5-phenyl-3-(trifluoromethyl)-1H-pyrazole and its derivatives have been extensively studied for their synthesis methods, crystal structures, and potential applications in various fields. For instance, a series of pyrazole derivatives, including ones similar in structure to the compound , have been synthesized to explore their crystal structures and potential chemical properties. These studies involve refluxing in glacial acetic acid, confirming structures through NMR, IR, MS, and element analysis, and determining crystal structures via single crystal X-ray diffraction. Such compounds have shown to crystallize in the monoclinic system, providing insights into their molecular arrangements and potential applications in designing materials with specific properties (Xie, Mo, Liu, & Liu, 2008).

Molecular and Crystal Structure Elucidation

The detailed structural elucidation of pyrazole derivatives through methods like single crystal X-ray diffraction helps in understanding their molecular and crystal structures. These studies are crucial for the development of new materials and for the pharmaceutical industry, where the precise arrangement of atoms can significantly influence the activity and stability of the compounds. For example, research into the synthesis, conformational studies, and NBO analysis of pyrazole derivatives has provided valuable data on their molecular conformations and interactions within crystals. This data is fundamental for predicting and rationalizing the behavior of these compounds in various environments (Channar et al., 2019).